Cas no 65562-09-6 (paniculoside IV)

• Product Name: paniculoside IV
• CAS No: 65562-09-6
• MF: C₂₆H₄₂O₉
• MW: 498.606289386749
• CID: 1999175
• Update Time: 2025-03-11

paniculoside IV Chemical and Physical Properties

Names and Identifiers

• paniculoside IV
• Crispioside B
• beta-D-glucopyranosyl ent-16beta,17-dihydroxykauran-19-oate
• (-)-Suavioside E
• (4R,16R)-16,17-Dihydroxykauran-18-oic acid β-D-glucopyranosyl ester
• Kauran-18-oic acid, 16,17-dihydroxy-, β-D-glucopyranosyl ester, (4α)-

• Inchi： 1S/C26H42O9/c1-23-7-3-8-24(2,22(32)35-21-20(31)19(30)18(29)15(11-27)34-21)16(23)6-9-25-10-14(4-5-17(23)25)26(33,12-25)13-28/h14-21,27-31,33H,3-13H2,1-2H3
• InChI Key： XKXZHTWOHXJEOL-UHFFFAOYSA-N
• SMILES： CC12C3C4(CC(CO)(O)C(CC3)C4)CCC1C(C(OC1C(O)C(O)C(O)C(CO)O1)=O)(C)CCC2

Computed Properties

• Exact Mass: 498.283
• Monoisotopic Mass: 498.283
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 838
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 157A^2
• XLogP3: 2.725

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Diterpene glycosides